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This technical support center provides researchers, scientists, and professionals with

troubleshooting guides and answers to frequently asked questions regarding the enhancement

of two-qubit gate fidelity in Silicon-28 (Si-28) spin qubits.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of noise limiting two-qubit gate fidelity in Si-28?

A1: The main factors limiting two-qubit gate fidelity in silicon quantum dot spin qubits are low-

frequency noises.[1][2] These can be broadly categorized as:

Charge Noise: Fluctuations in the local electrostatic environment, often caused by charge

traps or two-level fluctuators in the substrate or oxide layers, are a dominant noise source.[3]

[4][5][6] These fluctuations affect the qubit's energy levels and the exchange interaction

between qubits. Recent studies have confirmed that noise experienced by neighboring

qubits can be highly correlated and is primarily electrical in origin.[5][6][7]

Nuclear Spin Noise: Although significantly reduced in isotopically purified Si-28, residual

nuclear spins (like from remaining ²⁹Si) can couple to the electron spin qubits via hyperfine

interactions, causing decoherence.[2][3][8]

Magnetic Field Noise: Fluctuations in the external magnetic field can also lead to dephasing.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1172460?utm_src=pdf-interest
https://arxiv.org/html/2409.09747v1
https://pubs.aip.org/aip/apl/article/125/20/204002/3319548/Pursuing-high-fidelity-control-of-spin-qubits-in
https://asset.library.wisc.edu/1711.dl/JOJ7I3X5E5S229B/R/file-2cd34.pdf
https://www.researchgate.net/publication/375530908_Spatial_noise_correlations_beyond_nearest_neighbors_in_28_Si_Si-Ge_spin_qubits
https://www.riken.jp/en/news_pubs/research_news/rr/20240404_2/index.html
https://www.nanotechnologyworld.org/post/tracing-the-main-source-of-noise-in-silicon-quantum-computers
https://www.riken.jp/en/news_pubs/research_news/rr/20240404_2/index.html
https://www.nanotechnologyworld.org/post/tracing-the-main-source-of-noise-in-silicon-quantum-computers
http://www.quantum.physics.sk/rcqi/research/publications/2023/rcqi2023stano_sisige_qubits.pdf
https://pubs.aip.org/aip/apl/article/125/20/204002/3319548/Pursuing-high-fidelity-control-of-spin-qubits-in
https://asset.library.wisc.edu/1711.dl/JOJ7I3X5E5S229B/R/file-2cd34.pdf
https://eureka.patsnap.com/report-spin-qubits-in-silicon-impact-of-quantum-coherence
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contextual Noise: Errors that depend on the specific sequence of applied control pulses can

also arise, affecting gate consistency.[9][10]

Q2: Why is isotopically purified Silicon-28 (²⁸Si) so important for high-fidelity qubits?

A2: Natural silicon contains about 4.7% of the ²⁹Si isotope, which possesses a nuclear spin.

This nuclear spin bath creates a fluctuating magnetic environment that is a major source of

decoherence for electron spin qubits.[8][11] By using isotopically purified Silicon-28, which has

a nuclear spin of zero, this primary decoherence channel is effectively removed.[8] This

"quantum vacuum" environment leads to significantly longer coherence times, which is a

prerequisite for performing high-fidelity quantum operations.[8][12] For instance, T2 coherence

times can be extended by orders of magnitude, enabling more complex and accurate quantum

computations.[8][13]

Q3: What are the typical coherence times for spin qubits in Si-28?

A3: Coherence times in Si-28 have improved significantly due to material purification and

advanced control techniques. There are two primary coherence metrics:

T1 (Spin-Lattice Relaxation Time): The time for an excited qubit to decay to its ground state.

In recent devices, T1 times can be exceptionally long, on the order of seconds (e.g., 6.3

seconds reported in one study).[14]

T2 (Spin Dephasing Time): The time over which the qubit maintains its phase information. T2

times are more sensitive to environmental noise. In isotopically purified Si-28, T2 times can

reach hundreds of microseconds to milliseconds (e.g., 520 µs to 803 µs).[12][14] Even with

techniques like Hahn echo, low-frequency noise can still limit the dephasing time (T₂echo) to

tens of microseconds in some devices.[10]

Q4: What is the state-of-the-art fidelity for two-qubit gates in silicon?

A4: Researchers have demonstrated two-qubit gate fidelities exceeding the 99% threshold

considered necessary for fault-tolerant quantum computing.[2][9][10][14] Several groups have

reported fidelities of 98% and higher for controlled-rotation (CROT) or controlled-Z (CZ) gates.

[15][16][17][18] Recent advancements have pushed this even further, with consistent operation

above 99% fidelity being demonstrated in SiMOS quantum dot platforms.[9][10][19]
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Data Summary Tables
Table 1: Reported Two-Qubit Gate Fidelities in Silicon

Reference Platform Gate Type Reported Fidelity
Key Method /
Insight

SiMOS Quantum Dots CROT / CZ > 99%

Detailed error analysis

and mitigation of

physical error

sources.[9][10][19]

Si/SiGe Quantum

Dots
CZ > 99%

Isotopic purification

and optimization of

qubit control methods.

[2]

Si Quantum Dots CROT ~98%

First Clifford-based

fidelity benchmarking

for a Si two-qubit gate.

[15][16][17]

Natural Si/SiGe CZ ~91%

Use of decoupled

gates to suppress low-

frequency noise.[1][2]

Table 2: Representative Coherence Times in Silicon-28 Spin Qubits
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Coherence Metric Reported Time
Qubit System /
Conditions

Reference

T1 (Relaxation) 6.3 s
SiMOS quantum dot

in ²⁸Si
[14]

T2 (Dephasing) 803 µs
SiMOS quantum dot

in ²⁸Si
[14]

T2 (Dephasing) 520 µs
Phosphorus donor in

²⁸Si
[12]

T2echo (Hahn Echo) Tens of µs
Limited by low-

frequency noise
[10]

Troubleshooting Guides
Problem: My two-qubit gate fidelity is consistently lower than the >99% threshold.

Answer: Low fidelity is often a result of unmitigated noise or improperly calibrated control

parameters. Follow this diagnostic workflow:

Verify Single-Qubit Gate Fidelity: Ensure that your single-qubit gate fidelities are very high

(ideally >99.9%). Poor single-qubit operations will directly impact the fidelity of two-qubit

benchmarking sequences.

Characterize Noise Sources: Perform noise spectroscopy to identify the dominant noise

sources. Low-frequency (1/f) noise is a common culprit.[1][4]

If Charge Noise is Dominant: This originates from defects at the semiconductor/dielectric

interface.[3] Consider operating the device at "sweet spots" where the qubit frequency is

less sensitive to charge fluctuations. Modifying gate voltages can sometimes quiet the

noise environment.[4]

If Nuclear Spin Noise is a Factor: Even in enriched Si-28, residual ²⁹Si can be an issue.

[10] Employ dynamical decoupling pulse sequences (e.g., Hahn echo) during gate

operations to refocus spin evolution and mitigate the effects of slowly varying noise.[2][8]
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Calibrate the Exchange Interaction: The two-qubit gate fidelity is critically dependent on the

precise control of the exchange interaction (J). Inaccuracies in the pulse magnitude or timing

for J can lead to significant errors. Perform a detailed calibration of J as a function of the

relevant gate voltages.

Optimize Gate Pulse Shaping: Abrupt, rectangular pulses can excite spurious transitions or

be distorted by the control electronics. Use smooth pulse shapes (e.g., Gaussian or DRAG)

to minimize leakage to non-computational states and make the gate more robust to timing

errors.

Check for Crosstalk: Ensure that control pulses intended for one qubit are not inadvertently

affecting its neighbor. Characterize and compensate for this crosstalk. Spatially correlated

noise can also be detrimental.[7]
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Caption: A troubleshooting workflow for diagnosing low two-qubit gate fidelity.
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Problem: My qubit coherence is poor, with short T₂ times.*

Answer: A short free induction decay time (T₂*) indicates rapid dephasing due to static or low-

frequency noise.

Identify the Source: The primary culprits are typically charge noise and hyperfine interactions

with nuclear spins.[2][10]

Isotopic Purification: The most effective solution for nuclear spin noise is to use a substrate

with the highest possible enrichment of Si-28.[8][13] Levels of 800 ppm of ²⁹Si can be

compared against more purified substrates (e.g., 50 ppm) to assess the impact.[10]

Dynamical Decoupling: Apply pulse sequences like Hahn echo or Carr-Purcell-Meiboom-Gill

(CPMG) to dynamically decouple the qubit from the slow environmental noise. This extends

coherence from T₂* to T₂.

Device Screening: Noise can be electrical in origin and spatially correlated.[5][7] Modifying

the device geometry or improving the screening from metal gates may help reduce the

impact of external electrical noise.[6]

Primary Noise Sources

Charge Noise
(Interface Traps)

Two-Qubit System
(in Si-28)

 affects
 energy splitting

Hyperfine Interactions
(Residual ²⁹Si Nuclear Spins)

 causes
 random precession

Magnetic Field
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 causes
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Decoherence
(Loss of Fidelity & Phase Info)
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Caption: Diagram of primary noise sources affecting a Si-28 two-qubit system.

Experimental Protocols
Protocol: Implementing a Controlled-Phase (CZ) Gate

The CZ gate is a fundamental two-qubit entangling gate. In silicon spin qubits, it is typically

realized by turning on the exchange interaction (J) between two adjacent qubits for a specific

duration.

Objective: To apply a conditional phase of π to the |11⟩ state, effectively mapping |11⟩ to -|11⟩

while leaving other basis states unchanged.

Methodology:

Initialization: Prepare both qubits (Q1 and Q2) in a desired initial state (e.g., |↓↓⟩) through

spin-selective readout and initialization protocols.

Single-Qubit Rotations (Hadamard): Apply a π/2 pulse around the y-axis (Y/2 gate) to both

qubits to create a superposition state.

Exchange Interaction Pulse:

Rapidly pulse the gate voltage controlling the barrier between the two quantum dots to a

specific value where the exchange interaction J is non-zero.

The magnitude of J and the duration t of this pulse are critical. The evolution must satisfy ∫

J(t) dt = π (modulo 2π) to achieve the desired conditional phase. In practice, this is a

calibrated voltage pulse for a fixed time τ.

Single-Qubit Phase Correction: The exchange pulse also introduces single-qubit phase shifts

(Z rotations). These must be characterized and corrected. This is often done by applying

virtual Z gates, which involve shifting the phase of subsequent single-qubit pulses in

software.

Verification (Benchmarking):
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Perform quantum state tomography or, more efficiently, randomized benchmarking (RB) to

determine the fidelity of the gate.

Clifford-based RB sequences are standard for accurately assessing gate fidelity.[15][17]

This involves applying a sequence of random Clifford gates, followed by an inverse

operation, and measuring the return-to-initial-state probability.

1. Initialize
Qubits to |↓↓⟩

2. Apply Hadamard
(Y/2) to both Qubits

3. Pulse Exchange 'J'
for time τ

4. Apply Single-Qubit
Phase Correction (Z-gates)

5. Readout Qubit
States

Click to download full resolution via product page

Caption: A logical workflow for implementing a CZ gate experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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